Cas no 2680846-88-0 (4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680846-88-0
• MF: C₁₂H₁₂FNO₅
• MW: 269.225787162781
• CID: 5636760
• PubChem ID: 165906511
• Update Time: 2025-06-09

4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283039
• 4-fluoro-5-methoxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680846-88-0
• 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12FNO5/c1-3-4-19-12(17)14-9-6-8(13)10(18-2)5-7(9)11(15)16/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
• InChI Key： URBLQLKGMCHLGT-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C=1)NC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 269.06995065g/mol
• Monoisotopic Mass: 269.06995065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680846-88-0)

4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680846-88-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both fluoro and methoxy substituents, along with an amino group linked via an ester moiety, imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The fluoro substituent at the 4-position of the benzene ring is a common feature in many pharmaceutical compounds, where it can enhance metabolic stability, binding affinity, and overall pharmacological activity. The methoxy group at the 5-position further modulates the electronic properties of the aromatic system, influencing reactivity and solubility. The key functional group in this compound is the (prop-2-en-1-yloxy)carbonylamino moiety, which introduces both a hydrophobic alkene segment and a polar amide functionality. This dual nature makes the compound a versatile building block for designing molecules with tailored solubility and bioavailability profiles.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been explored as a precursor in the synthesis of potential inhibitors for various disease-related targets. For instance, its structural framework is reminiscent of molecules that interact with enzymes involved in inflammation and cancer progression. The amide linkage and aromatic system provide a scaffold that can be modified to enhance binding to specific protein targets, making it a promising candidate for further derivatization.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the unique chemical properties of 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, researchers have designed analogs that exhibit potent inhibitory activity against specific kinases. The fluoro group, in particular, has been shown to improve binding affinity by enhancing interactions with the hinge region of kinase active sites.

Additionally, the (prop-2-en-1-yloxy)carbonylamino group offers opportunities for further functionalization through strategies such as peptide coupling or click chemistry reactions. This flexibility allows chemists to append additional moieties that can modulate pharmacokinetic properties or target specific tissues more effectively. For example, PEGylation strategies can be employed to enhance blood circulation time, while bioconjugation techniques can improve tumor-specific delivery.

The pharmaceutical industry has increasingly recognized the importance of benzoic acid derivatives due to their broad spectrum of biological activities. Compounds like 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid serve as key intermediates in multi-step synthetic routes leading to drug candidates. The ability to fine-tune their structure while maintaining high potency makes them indispensable tools for medicinal chemists. Recent advances in computational chemistry have further accelerated the design process by enabling virtual screening and rapid optimization of these derivatives.

In clinical settings, early-stage trials have demonstrated promising results with molecules derived from this class of compounds. Researchers have reported significant inhibitory effects on target enzymes in vitro, with preliminary evidence suggesting efficacy in animal models of disease. While further studies are needed to fully elucidate their therapeutic potential, these findings underscore the importance of exploring new chemical entities like 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid.

The synthetic methodologies for producing this compound have also seen significant advancements. Modern techniques such as flow chemistry and continuous manufacturing have improved yield and purity while reducing waste generation. These innovations align with broader industry trends toward sustainable drug development, ensuring that compounds like 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid can be produced efficiently without compromising environmental standards.

Looking ahead, the future prospects for 4-fluoro-5-methoxy-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological mechanisms continues to evolve, compounds like this will remain at the forefront of drug discovery efforts.